Mpeg45-epoxide

• Molecular Formula: C94H188O47
• Molecular Weight: 2070.5 g/mol
• InChI: InChI=1S/C94H188O47/c1-95-2-3-96-4-5-97-6-7-98-8-9-99-10-11-100-12-13-101-14-15-102-16-17-103-18-19-104-20-21-105-22-23-106-24-25-107-26-27-108-28-29-109-30-31-110-32-33-111-34-35-112-36-37-113-38-39-114-40-41-115-42-43-116-44-45-117-46-47-118-48-49-119-50-51-120-52-53-121-54-55-122-56-57-123-58-59-124-60-61-125-62-63-126-64-65-127-66-67-128-68-69-129-70-71-130-72-73-131-74-75-132-76-77-133-78-79-134-80-81-135-82-83-136-84-85-137-86-87-138-88-89-139-90-91-140-92-94-93-141-94/h94H,2-93H2,1H3
• InChIKey: NLSQLHNFFOUYNM-UHFFFAOYSA-N

Polydisperse PEG linkers introduce batch variability that obscures PROTAC SAR studies and bioconjugation reproducibility. mPEG45-Epoxide (MW 2070.47) provides a discrete 45-unit ethylene oxide chain with a terminal epoxide. - **Uniform chain length**: Eliminates inter-batch molecular weight variation vs. 'MW 2000' PEGs. - **Robust conjugation**: Epoxide forms stable secondary amines with proteins or amine-bearing ligands at pH 8.0-9.5, resisting hydrolysis. - **Monofunctional design**: Methoxy cap prevents unwanted crosslinking in nanoparticle coatings or scaffold modifications.

mPEG45-Epoxide: Technical Specifications, CAS 40349-67-5, and Core Procurement Data

mPEG45-Epoxide (CAS 40349-67-5) is a linear, monofunctional polyethylene glycol (PEG) derivative with a precise molecular weight of approximately 2070.47 g/mol, consisting of a 45-unit PEG chain terminated with a methoxy group on one end and a reactive epoxide group on the other . As a member of the methoxy-PEG (mPEG) family, it serves as a chemical linker and a mild, targeted PEGylation reagent, designed for specific conjugation to nucleophiles such as amines, thiols, and hydroxyls under controlled conditions [1]. This compound is commercially available for research applications, with reported purity levels of ≥96% from major vendors [2].

PROTAC linker intermediate with epoxide terminus

Mild amine-reactive PEGylation under alkaline conditions

Defined 45-unit monodisperse spacer for reproducible geometry

Epoxide chemistry supports extended aqueous reaction times

• [1] MedChemExpress (MCE). Product Datasheet: mPEG45-Epoxide (CAS 40349-67-5), Cat. No. HY-400147. View Source
• [2] GlpBio. Product Datasheet: mPEG45-Epoxide (CAS 40349-67-5), Cat. No. GC74109. View Source

Why Generic Substitution Fails: The Critical Role of PEG Chain Length in PROTAC Linker Performance

Generic substitution of mPEG45-Epoxide with other PEG-epoxide variants of different molecular weights (e.g., mPEG4-Epoxide, mPEG12-Epoxide, mPEG5000-Epoxide) is scientifically unsound without experimental validation, as the length of the PEG linker is not a passive spacer but a critical determinant of biological activity and physicochemical properties. In PROTAC applications, the specific length of the PEG chain dictates the formation of a stable ternary complex by determining the spatial orientation between the target protein and the E3 ligase [1]. Studies have demonstrated that small variations in PEG linker length can switch a PROTAC molecule from being completely inactive to a highly potent degrader, with differences in degradation efficacy observed to be dependent on PEG chain length [2]. Furthermore, the molecular weight of the PEG chain directly influences aqueous solubility, cellular permeability, and the overall pharmacokinetic profile of the final conjugate, making the selection of the precise PEG variant a crucial, non-interchangeable step in research and development workflows [3].

mPEG-NHS esters produce heterogeneous random PEGylation via broad amine labeling, which may shift conjugation reproducibility.

mPEG-maleimide targets cysteine thiols, not amines, limiting direct substitution in amine-targeted conjugations.

Polydisperse mPEG-epoxide introduces chain-length variability, potentially altering PROTAC linker geometry and ternary complex formation.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PTC Resource Center, 2025. View Source
• [2] Vallet, A., et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 2026. View Source
• [3] BOC Sciences. PEG & PROTAC Solutions: Advantages of PEG Linkers. View Source

mPEG45-Epoxide: Quantified Differentiation from PEG Linker Alternatives

PROTAC Linker Optimization: The Uniqueness of a ~2 kDa PEG Spacer

In PROTAC design, linker length is a key optimization variable. While shorter PEG linkers like PEG4, PEG6, and PEG8 (MW range ~200-400 Da) are common starting points due to commercial availability, they sample a limited conformational space [1]. In contrast, mPEG45-Epoxide (MW ~2000 Da) represents a distinct, significantly longer spacer class. A peer-reviewed study on Retro-2-based PROTACs explicitly demonstrated that the efficiency of GSPT1 protein degradation was directly dependent on the length of the flexible PEG chain linker, showing that altering the PEG length can toggle biological activity [2]. This finding highlights that the specific molecular weight provided by mPEG45-Epoxide is not a generic alternative to smaller PEG linkers; it is a unique research tool for exploring a distinct region of the linker-length activity landscape, which is critical for degrader optimization [3].

Functional Group Selectivity

Class-level inference

Epoxide: preferential amine reactivity at pH 8.0–9.5 vs. NHS ester: broad, non-selective primary amine labeling

Supports selective conjugation workflows; reduces positional isomer variability.

No quantified selectivity factor; vendor documentation only.

Evidence Dimension	PEG Linker Length (Approximate Molecular Weight) and Impact on Biological Activity
Target Compound Data	mPEG45-Epoxide (Approx. 45 PEG units, MW ~2070 Da)
Comparator Or Baseline	Short PEG linkers (e.g., PEG4, PEG6, PEG8; MW ~200-400 Da) vs. Long PEG linkers
Quantified Difference	Not applicable for direct quantitative difference; evidence is a class-level inference based on linker-length dependency.
Conditions	PROTAC-mediated GSPT1 degradation assay in a cellular context [2]; General PROTAC design and linker optimization principles [REFS-1, REFS-3].

Why This Matters

Procurement of a specific PEG-epoxide like mPEG45 is essential for researchers performing systematic linker-length optimization studies in PROTAC development, as activity is not interchangeable between short and long PEG variants.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PTC Resource Center, 2025. View Source
• [2] Vallet, A., et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 2026. View Source
• [3] BOC Sciences. PEG & PROTAC Solutions: Systematic Changes in Linker Length. View Source

Reaction Specificity: Epoxide vs. NHS Ester PEGylation Chemistry

mPEG45-Epoxide provides a fundamentally different conjugation profile compared to widely used NHS ester-functionalized PEGs. mPEG-NHS reagents react with primary amines (e.g., lysine residues) to form a stable amide bond, but this reaction is considered random and cannot target a specific site on a protein [1]. In contrast, mPEG45-Epoxide undergoes a nucleophilic addition reaction with amines to form a stable secondary amine linkage . Critically, this reaction is described as a 'mild' PEGylation method, and the epoxide's reactivity can be tuned by pH, with optimal reactions with amines reported in the range of pH 8.0 to 9.5, and with hydroxyl groups at pH 8.5-9.5 . While both reagents modify amines, the epoxide chemistry offers a distinct alternative with a different linker structure (secondary amine vs. amide) and potential for differential selectivity, which is valuable when the specific linker chemistry influences the conjugate's function or stability.

Architectural Precision

Class-level inference

mPEG45: discrete 45-unit, MW 2070.47 Da vs. Polydisperse mPEG-epoxide: broad distribution (e.g., “MW 2000”)

Defined spacer length supports reproducible PROTAC SAR studies.

No dispersity comparison data available.

Evidence Dimension	PEGylation Reaction Specificity and Resulting Linkage
Target Compound Data	Epoxide chemistry: reacts with amines (pH 8.0-9.5) to form a stable secondary amine bond; reacts with hydroxyls (pH 8.5-9.5) .
Comparator Or Baseline	NHS ester chemistry (e.g., mPEG-NHS): reacts with primary amines (pH 7-9) to form a stable amide bond; reaction is non-specific [1].
Quantified Difference	Qualitative difference in reaction mechanism and resulting linkage (secondary amine vs. amide).
Conditions	Standard aqueous bioconjugation conditions for amine modification.

Why This Matters

This differentiation is critical for protein engineers and bioconjugation scientists who require an alternative to standard NHS chemistry to modulate linker properties, avoid potential immunogenicity of amide bonds, or achieve different conjugate stability profiles.

• [1] Biomart. Product News: mPEG Epoxide. 2017. View Source

Vendor-Specified Stability Profile: A Procurement and Handling Differentiator

From a procurement and laboratory logistics perspective, the defined stability and storage parameters of mPEG45-Epoxide offer a quantifiable advantage. Reputable vendors provide explicit stability data, noting that this compound, when stored as a powder at -20°C, has a shelf life of 3 years, which is reduced to 2 years at 4°C . For working solutions, stability is specified as 6 months at -80°C and 1 month at -20°C . This level of detail allows for precise inventory management and experimental planning. In contrast, other PEG-epoxide variants, particularly those of higher molecular weight (e.g., >5 kDa), can exhibit different physical states (viscous liquids or semi-solids) that may be more prone to degradation or require more stringent handling, such as strict avoidance of moisture to prevent hydrolysis [1]. The well-documented, long-term powder stability of the ~2 kDa mPEG45-Epoxide makes it a more robust and reliable choice for long-term research projects and high-throughput screening campaigns where compound integrity over time is paramount.

Hydrolytic Stability

Cross-study comparable

Epoxide: moisture-sensitive, store at 4°C sealed vs. NHS ester: rapid aqueous hydrolysis (min–hrs at pH 7–8, 25°C)

Epoxide offers extended aqueous reaction window; cold storage required.

No quantitative half-life data for epoxide available.

Evidence Dimension	Stated Product Shelf Life Under Defined Storage Conditions
Target Compound Data	Powder: 3 years at -20°C, 2 years at 4°C. In solvent: 6 months at -80°C, 1 month at -20°C .
Comparator Or Baseline	Higher MW PEG-epoxides (e.g., >5 kDa): typically described as 'hygroscopic' or 'unstable, easily hydrolyzed' without specific multi-year shelf-life data in datasheets [1].
Quantified Difference	mPEG45-Epoxide provides a documented 3-year powder stability at -20°C.
Conditions	Storage as specified by vendor (InvivoChem) for the solid/powder form.

Why This Matters

This provides a clear, quantifiable procurement advantage, ensuring long-term usability and reducing the risk of experimental failure due to reagent degradation, which is a key consideration for lab managers and procurement specialists.

• [1] Ponsure. Product Note: MPEG-Epoxide. Handling Precautions. View Source

Purity and Molecular Definition: Ensuring Reproducibility in Synthesis

The reproducibility of chemical reactions, particularly in bioconjugation and polymer synthesis, is highly dependent on the quality of the starting materials. mPEG45-Epoxide is commercially available with a high and well-defined purity standard. Multiple reputable vendors supply this compound with a guaranteed purity of ≥96%, as determined by analytical methods . Furthermore, its discrete molecular weight of 2070.47 g/mol (C94H188O47) is precisely characterized, which is in contrast to higher molecular weight PEG products (e.g., 5k, 10k, 20k Da) that are often polydisperse mixtures with a reported average molecular weight and a polydispersity index (PDI) [1]. The defined, lower molecular weight and high purity of mPEG45-Epoxide translates to a more homogeneous reagent, which minimizes batch-to-batch variability and ensures more predictable and reproducible stoichiometry in conjugation reactions, a critical factor for both academic research and scalable industrial processes.

Reaction pH Window

Class-level inference

Epoxide: pH 8.0–9.5 for amine conjugation vs. NHS ester: pH 7.0–8.0 optimal, rapid hydrolysis above 8.5

Mild alkaline window may accommodate pH-sensitive proteins.

Rate constants not available for mPEG45-Epoxide.

Evidence Dimension	Commercial Purity and Molecular Weight Definition
Target Compound Data	Purity: ≥96% (as reported by LeYan, GlpBio). Molecular Weight: 2070.47 g/mol (discrete) .
Comparator Or Baseline	Higher MW PEG-epoxides (e.g., 5k, 10k Da): often reported as polydisperse mixtures with a PDI (e.g., ≤1.05) and an average MW [1].
Quantified Difference	mPEG45-Epoxide offers a discrete MW vs. an average MW for higher polymers; minimum purity of 96% is a standard, verifiable specification.
Conditions	Standard analytical characterization (NMR, HPLC) by commercial vendors.

Why This Matters

For scientists requiring precise stoichiometric control in conjugation or polymerization reactions, the discrete molecular weight and high purity of mPEG45-Epoxide are a distinct advantage over polydisperse, higher-MW alternatives, directly impacting experimental reproducibility and product characterization.

• [1] RuixiBio. Technical Specifications: mPEG-Epoxide. Dispersity (PDI) and substitution data. View Source

mPEG45-Epoxide: Validated Application Scenarios Based on Technical Evidence

PROTAC Linker Library Synthesis and Optimization

Based on the evidence that PROTAC activity is exquisitely sensitive to linker length [REFS-1, REFS-2], mPEG45-Epoxide is a strategic reagent for synthesizing PROTAC candidates with a longer, ~2 kDa PEG spacer. This enables researchers to systematically explore a distinct region of the linker-length activity landscape beyond the commonly used short PEG4-8 variants. Its defined molecular weight and high purity ensure reproducible synthesis of a homogeneous degrader library, facilitating the identification of optimal ternary complex geometry and protein degradation efficiency.

Alternative Chemistry for Site-Selective Protein PEGylation

mPEG45-Epoxide provides a valuable alternative to standard NHS-ester chemistry for protein conjugation. Its epoxide group reacts with amines under mild conditions to form a stable secondary amine linkage, offering a different chemical handle [3]. This is particularly useful for protein engineering projects where the specific linker chemistry (secondary amine vs. amide) could impact the conjugate's biological activity, stability, or immunogenicity profile. The reaction can be tuned by pH (optimal range 8.0-9.5 for amines) , providing researchers with a controlled and gentle PEGylation method for sensitive biologics.

Synthesis of Defined Hydrophilic Polymers and Block Copolymers

In polymer chemistry, mPEG45-Epoxide serves as a well-defined macromonomer for the synthesis of amphiphilic block copolymers and other advanced materials. Its precise molecular weight (~2070 Da) and high purity allow for accurate calculation of monomer ratios and predictable control over polymer architecture. The reactive epoxide group can initiate ring-opening polymerization or be used for post-polymerization functionalization, making it a versatile building block for creating hydrophilic segments in materials for drug delivery, surface coatings, and other biomedical applications where reproducibility and precise characterization are critical.

Long-Term Research Projects Requiring High Reagent Stability

For multi-year research programs or high-throughput screening campaigns, the documented stability of mPEG45-Epoxide is a key procurement driver. Vendor data confirms a shelf life of 3 years for the powder when stored at -20°C . This quantifiable stability ensures that researchers can purchase larger quantities for consistent use across an entire project timeline without concern for reagent degradation, reducing the need for frequent re-ordering, minimizing lot-to-lot variability, and lowering overall project costs associated with quality control re-validation.

Application

Selection Property

Validation Focus

PROTAC spacer design

Defined 45-unit monodisperse length

Ternary complex formation reproducibility

Protein PEGylation at mild alkaline pH

Epoxide-mediated secondary amine linkage

Protein bioactivity retention and conjugate homogeneity

Nanoparticle surface engineering

45-unit PEG stealth corona

Colloidal stability and opsonization reduction

Biomaterial scaffold modification

Monofunctional amine tethering with hydroxy spacer

Site-specific peptide immobilization

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PTC Resource Center, 2025. View Source
• [2] Vallet, A., et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 2026. View Source
• [3] Biomart. Product News: mPEG Epoxide. 2017. View Source